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Compound of Interest

Compound Name: Methyl 2-acetoxypropanoate

Cat. No.: B1619064 Get Quote

An In-depth Technical Guide to Methyl 2-acetoxypropanoate

This technical guide provides a comprehensive overview of the chemical compound methyl 2-
acetoxypropanoate, tailored for researchers, scientists, and professionals in drug

development. The document details its chemical structure, formula, physical and chemical

properties, and provides a theoretical framework for its synthesis.

Chemical Identity and Structure
Methyl 2-acetoxypropanoate is an organic compound classified as a methyl ester of 2-

acetoxypropanoic acid.

Chemical Formula: C₆H₁₀O₄[1]

IUPAC Name: methyl 2-acetyloxypropanoate[1]

Synonyms:

Methyl 2-acetoxypropionate[2]

Propanoic acid, 2-(acetyloxy)-, methyl ester

Key Identifiers:

CAS Number: 6284-75-9[1]
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PubChem CID: 221165[1]

SMILES: CC(C(=O)OC)OC(=O)C[1]

Molecular Weight: 146.14 g/mol [1]

Chemical Structure:

The structure of methyl 2-acetoxypropanoate features a propanoate backbone with an

acetoxy group at the second carbon and a methyl ester at the carboxyl group.

(A) 2D Structure 

(B) 3D Conformer 3D structure of Methyl 2-acetoxypropanoate

Physicochemical Properties
A summary of the key physical and chemical properties of methyl 2-acetoxypropanoate is

presented in the table below. This data is essential for handling, storage, and application of the

compound in a laboratory setting.
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Property Value Source

Molecular Weight 146.14 g/mol [1]

Boiling Point 172.4°C at 760 mmHg [3]

Density 1.083 g/cm³ [3]

Refractive Index 1.408 [3]

Flash Point 77.2°C [3]

Water Solubility 81.2 g/L at 25°C [2]

LogP 0.111 [3]

Synthesis Pathway
The synthesis of methyl 2-acetoxypropanoate can be conceptually understood as a two-step

process involving the esterification of lactic acid followed by acetylation. This pathway is a

common method for the laboratory preparation of this and similar compounds.

Theoretical Experimental Protocol
Step 1: Esterification of Lactic Acid

Reaction Setup: Combine lactic acid with an excess of methanol in a round-bottom flask.

Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.

Reflux: Heat the mixture to reflux for several hours to drive the esterification reaction to

completion, forming methyl lactate.

Workup: After cooling, neutralize the excess acid with a mild base (e.g., sodium bicarbonate

solution).

Extraction: Extract the methyl lactate from the aqueous solution using a suitable organic

solvent (e.g., diethyl ether).
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Purification: Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter,

and remove the solvent under reduced pressure. The crude methyl lactate can be further

purified by distillation.

Step 2: Acetylation of Methyl Lactate

Reaction Setup: Dissolve the purified methyl lactate in a suitable solvent, such as

dichloromethane or pyridine.

Reagent Addition: Slowly add acetic anhydride to the solution at a controlled temperature

(typically 0°C to room temperature).

Reaction Time: Allow the reaction to proceed for several hours until completion, which can

be monitored by thin-layer chromatography (TLC).

Quenching: Quench the excess acetic anhydride by the slow addition of water.

Extraction: Extract the desired product, methyl 2-acetoxypropanoate, into an organic

solvent.

Washing: Wash the organic layer sequentially with a dilute acid solution, a saturated sodium

bicarbonate solution, and brine to remove impurities.

Final Purification: Dry the organic layer, remove the solvent, and purify the final product by

distillation under reduced pressure.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis process.
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Caption: Synthesis workflow for methyl 2-acetoxypropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://wap.guidechem.com/dictionary/en/6284-75-9.html
https://www.benchchem.com/product/b1619064#methyl-2-acetoxypropanoate-chemical-structure-and-formula
https://www.benchchem.com/product/b1619064#methyl-2-acetoxypropanoate-chemical-structure-and-formula
https://www.benchchem.com/product/b1619064#methyl-2-acetoxypropanoate-chemical-structure-and-formula
https://www.benchchem.com/product/b1619064#methyl-2-acetoxypropanoate-chemical-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

